Cas no 391612-56-9 (Butanoic acid, 2-bromo-3-oxo-, hexadecyl ester)

• Product Name: Butanoic acid, 2-bromo-3-oxo-, hexadecyl ester
• CAS No: 391612-56-9
• MF: C₂₀H₃₇BrO₃
• MW: 405.409986257553
• CID: 1506675
• Update Time: 2024-08-24

Butanoic acid, 2-bromo-3-oxo-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-bromo-3-oxo-, hexadecyl ester

• Inchi： 1S/C20H37BrO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-20(23)19(21)18(2)22/h19H,3-17H2,1-2H3
• InChI Key： VXZUNLPDNFOYRN-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCCCCCCCCCC)(=O)C(Br)C(=O)C

Computed Properties

• Exact Mass: 404.19271

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 440.4±25.0 °C(Predicted)
• PSA: 43.37
• pka: 8.10±0.46(Predicted)